molecular formula C18H25N3O2 B11000301 2-(4-hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide

2-(4-hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide

Cat. No.: B11000301
M. Wt: 315.4 g/mol
InChI Key: PSNJIRKXQWJFKH-UHFFFAOYSA-N
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Description

2-(4-Hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide is a synthetic acetamide derivative featuring a phthalazine core substituted with a hydroxyl group at the 4-position and an acetamide side chain linked to a branched alkyl group (6-methylheptan-2-yl). Phthalazine derivatives are known for their diverse pharmacological activities, including antitumor, antimicrobial, and enzyme inhibitory properties.

Properties

Molecular Formula

C18H25N3O2

Molecular Weight

315.4 g/mol

IUPAC Name

N-(6-methylheptan-2-yl)-2-(4-oxo-3H-phthalazin-1-yl)acetamide

InChI

InChI=1S/C18H25N3O2/c1-12(2)7-6-8-13(3)19-17(22)11-16-14-9-4-5-10-15(14)18(23)21-20-16/h4-5,9-10,12-13H,6-8,11H2,1-3H3,(H,19,22)(H,21,23)

InChI Key

PSNJIRKXQWJFKH-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCCC(C)NC(=O)CC1=NNC(=O)C2=CC=CC=C21

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural and functional differences between 2-(4-hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide and related compounds from the evidence:

Compound Core Structure Substituents Synthetic Route Reported Activity Reference
Target Compound : 2-(4-hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide Phthalazine - 4-Hydroxy
- N-(6-methylheptan-2-yl)acetamide
Not explicitly described in evidence Inferred pharmacological potential -
N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-triazol-1-yl)acetamide (6m) Triazole + Naphthalene - 4-Chlorophenyl
- Naphthalen-1-yloxymethyl triazole
1,3-Dipolar cycloaddition (Cu-catalyzed) Antimicrobial, cytotoxic
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-pyridazin-1-yl]acetamide Pyridazinone - 4-Bromophenyl
- 4-Methoxybenzyl
Multi-step organic synthesis FPR2 agonist (neutrophil activation)
N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide Acetamide + Sulfonamide - 4-Chloro-2-nitrophenyl
- Methylsulfonyl
Acetylation of sulfonamide Intermediate for heterocyclic synthesis
N-(4-Hydroxy-3-methylnaphthalen-1-yl)acetamide Naphthalene - 4-Hydroxy-3-methyl
- Acetamide
Not specified Biochemical intermediate

Key Structural and Functional Insights:

Core Heterocycle Influence: The phthalazine core in the target compound differs from naphthalene () and pyridazinone () systems. Hydroxy substitution at the 4-position (target compound) contrasts with nitro or chloro groups in analogs (e.g., 6b, 6c, 8), which may reduce oxidative stress but enhance hydrogen-bonding capacity .

Side Chain Modifications :

  • The 6-methylheptan-2-yl group in the target compound is a branched alkyl chain, unlike the aryl groups (e.g., phenyl, naphthyl) in and . This may confer higher lipophilicity, favoring membrane penetration .
  • Triazole-linked naphthalene derivatives () show enhanced antimicrobial activity due to the planar aromatic system and hydrogen-bonding triazole moiety .

A. Receptor Binding :

  • Pyridazinone-based acetamides () act as FPR2 agonists, inducing calcium mobilization in neutrophils. The absence of a pyridazinone core in the target compound suggests divergent receptor interactions .

B. Antimicrobial Activity :

  • Naphthalene- and triazole-substituted acetamides (e.g., 6m) show MIC values <10 µM against Staphylococcus aureus and Escherichia coli, attributed to membrane disruption by lipophilic groups . The target compound’s branched alkyl chain may enhance similar activity.

C. Physicochemical Properties :

  • Calculated LogP values for triazole-naphthalene analogs () range from 2.5–3.8, while the target compound’s alkyl chain likely increases LogP (>4), affecting bioavailability .

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